cobalt;(E)-5-hydroxy-2,2,6,6-tetramethylhept-4-en-3-one

• CAS No.: 14877-41-9
• Molecular Formula: C33H60CoO6
• Molecular Weight: 611.8 g/mol
• IUPAC Name: cobalt;5-hydroxy-2,2,6,6-tetramethylhept-4-en-3-one
• InChI: InChI=1S/3C11H20O2.Co/c3*1-10(2,3)8(12)7-9(13)11(4,5)6;/h3*7,12H,1-6H3
• InChI Key: KZYDQDGBCQGIHS-UHFFFAOYSA-N
• Isomeric SMILES: CC(/C(=C/C(=O)C(C)(C)C)/O)(C)C.CC(/C(=C/C(=O)C(C)(C)C)/O)(C)C.CC(/C(=C/C(=O)C(C)(C)C)/O)(C)C.[Co]
• SMILES: CC(C)(C)C(=CC(=O)C(C)(C)C)O.CC(C)(C)C(=CC(=O)C(C)(C)C)O.CC(C)(C)C(=CC(=O)C(C)(C)C)O.[Co]

Description

Cobalt;(E)-5-hydroxy-2,2,6,6-tetramethylhept-4-en-3-one is a complex organometallic compound that features cobalt as its central metal atom. This compound is notable for its unique structure, which includes a hydroxyl group and a conjugated double bond system. The presence of cobalt imparts distinctive chemical and physical properties, making it a subject of interest in various fields of research and industrial applications.

Scientific Research Applications

Cobalt;(E)-5-hydroxy-2,2,6,6-tetramethylhept-4-en-3-one has diverse applications in scientific research:

Chemistry: Used as a catalyst in organic synthesis and polymerization reactions.

Biology: Investigated for its potential as an enzyme inhibitor and its interactions with biological macromolecules.

Medicine: Explored for its antimicrobial and anticancer properties.

Industry: Utilized in the production of advanced materials, including magnetic and electronic devices.

Mechanism of Action

Target of Action

• The primary target is the polyunsaturated ester itself, where cobalt forms a complex that catalyzes oxygen uptake and enhances the rate of oxygen absorption by the ester .

Mode of Action

• Polymerization occurs during these changes, contributing to the overall drying process .

Biochemical Pathways

• Downstream effects include changes in conjugation, isomerization, and the formation of hydroxy and peroxide groups .

Result of Action

• Cellular effects include altered ester properties, such as increased conjugation and changes in isomeric forms .

Safety and Hazards

Cobalt can harm the eyes, skin, heart, and lungs. Exposure to cobalt may cause cancer. Workers may be harmed from exposure to cobalt and cobalt-containing products.

Future Directions

Cobalt-based catalysts have shown enhanced efficiency and stability for the hydrogen evolution reaction (HER), showing promise for future research. The paper aims to understand the chemical and physical factors that affect cobalt-based catalysts, and to find directions for future research on cobalt-based catalysts.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of cobalt;(E)-5-hydroxy-2,2,6,6-tetramethylhept-4-en-3-one typically involves the coordination of cobalt with the organic ligand 5-hydroxy-2,2,6,6-tetramethylhept-4-en-3-one. This can be achieved through various methods, including:

Direct Coordination: Mixing cobalt salts (such as cobalt chloride or cobalt nitrate) with the ligand in an appropriate solvent under controlled temperature and pH conditions.

Ligand Exchange: Using a pre-formed cobalt complex and exchanging its ligands with 5-hydroxy-2,2,6,6-tetramethylhept-4-en-3-one under specific conditions.

Industrial Production Methods

Industrial production of this compound may involve large-scale coordination reactions in batch or continuous flow reactors. The process parameters, such as temperature, pressure, and solvent choice, are optimized to maximize yield and purity. Purification steps, including crystallization and chromatography, are employed to isolate the desired product.

Chemical Reactions Analysis

Types of Reactions

Cobalt;(E)-5-hydroxy-2,2,6,6-tetramethylhept-4-en-3-one undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The double bond can be reduced to form a saturated compound.

Substitution: The hydroxyl group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Hydrogen gas in the presence of a palladium catalyst is often used.

Substitution: Reagents such as thionyl chloride or phosphorus tribromide can be used for hydroxyl group substitution.

Major Products

Oxidation: Formation of 5-oxo-2,2,6,6-tetramethylhept-4-en-3-one.

Reduction: Formation of 5-hydroxy-2,2,6,6-tetramethylheptane.

Substitution: Formation of 5-chloro-2,2,6,6-tetramethylhept-4-en-3-one.

Comparison with Similar Compounds

Similar Compounds

Cobalt(II) acetylacetonate: Another cobalt complex with similar coordination properties.

Cobalt(III) chloride: A simpler cobalt compound used in various catalytic applications.

Cobalt(II) nitrate: Commonly used in coordination chemistry and as a precursor for other cobalt complexes.

Uniqueness

Cobalt;(E)-5-hydroxy-2,2,6,6-tetramethylhept-4-en-3-one is unique due to its specific ligand structure, which imparts distinct reactivity and stability compared to other cobalt complexes. The presence of the hydroxyl group and conjugated double bond system allows for versatile chemical modifications and applications in various fields.